Cas no 73945-40-1 (1,2,3-Benzotriazin-4(3H)-one, 3-acetyl-)

• Product name: 1,2,3-Benzotriazin-4(3H)-one, 3-acetyl-
• CAS No: 73945-40-1
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 1768002
• PubChem ID: 71404108

1,2,3-Benzotriazin-4(3H)-one, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-acetyl-
• 3-acetyl-1,2,3-benzotriazin-4-one
• 73945-40-1
• 3-Acetyl-1,2,3-benzotriazin-4(3H)-one
• DTXSID30824973

• Inchi： InChI=1S/C9H7N3O2/c1-6(13)12-9(14)7-4-2-3-5-8(7)10-11-12/h2-5H,1H3
• InChI Key： YYAMTURBQJYTCE-UHFFFAOYSA-N
• SMILES： CC(=O)N1C(=O)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.1Ų